Methyl-(1-methyl-pyrrolidin-3-yl)-(4-nitro-phenyl)-amine
Cat. No. B8392234
M. Wt: 235.28 g/mol
InChI Key: PMTFMSCGFMKNOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[CH3:1][N:2]([c:3]1[cH:4][cH:5][c:6]([N+:9]([O-:10])=[O:11])[cH:7][cH:8]1)[CH:12]1[CH2:13][N:14]([CH3:17])[CH2:15][CH2:16]1>>[CH3:1][N:2]([c:3]1[cH:4][cH:5][c:6]([NH2:9])[cH:7][cH:8]1)[CH:12]1[CH2:13][N:14]([CH3:17])[CH2:15][CH2:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1CCC(N(C)c2ccc([N+](=O)[O-])cc2)C1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1CCC(N(C)c2ccc(N)cc2)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
